Cas no 2436-04-6 (7-Methoxytryptamine)

• Product Name: 7-Methoxytryptamine
• CAS No: 2436-04-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD01115208
• CID: 278604
• PubChem ID: 17087
• Update Time: 2025-06-09

7-Methoxytryptamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,7-methoxy-
• 7-METHOXYTRYPTAMINE, FREE BASE
• 7-methoxy-1H-indole-3-ethanamine
• 7-Methoxytryptamine
• F2113-0518
• Z1192378718
• TimTec1_004263
• Indole, 3-(2-aminoethyl)-7-methoxy-, hydrochloride (Salt/Mix)
• 2-(7-Methoxy-1H-indol-3-yl)-ethylamine
• Oprea1_555272
• 2-(7-methoxy-1H-indol-3-yl)-ethyl-amine
• Ethanamine, 2-(7-methoxy-3-indolyl)-
• MB01710
• 2-(7-Methoxy-1H-indol-3-yl)ethanamine #
• BDBM50025220
• SCHEMBL1424902
• 2436-04-6
• AKOS005208368
• Indole, 3-(2-aminoethyl)-7-methoxy-
• 2-(7-METHOXY-1H-INDOL-3-YL)ETHAN-1-AMINE
• FT-0621451
• FS-6605
• 1H-Indole-3-ethanamine, 7-methoxy-
• M-3567
• Oprea1_286774
• CHEMBL3330644
• 2-(7-Methoxy-1H-indol-3-yl)ethanamine
• HMS1546B17
• MFCD01115208
• EN300-194466
• Ba-2809
• STK675040
• SZ9QG5P86E
• G84575

• MDL： MFCD01115208
• Inchi： 1S/C11H14N2O/c1-14-10-4-2-3-9-8(5-6-12)7-13-11(9)10/h2-4,7,13H,5-6,12H2,1H3
• InChI Key： ZUJIGHUQQNOCAM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1NC=C2CCN

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 226.087291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.7
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 380°C at 760 mmHg
• Flash Point: 183.6°C
• PSA: 51.04000
• LogP: 2.37800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 7-Methoxytryptamine

Introduction to 7-Methoxytryptamine (CAS No. 2436-04-6)

7-Methoxytryptamine (CAS No. 2436-04-6) is a fascinating compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmacology. This indole alkaloid is a derivative of tryptamine, characterized by the presence of a methoxy group at the 7-position of the indole ring. The unique structure of 7-Methoxytryptamine has led to extensive research into its potential biological activities and therapeutic applications.

The chemical structure of 7-Methoxytryptamine is defined by its molecular formula, C₁₁H₁₄N₂O, and a molecular weight of 186.24 g/mol. This compound is known for its solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for various experimental and analytical techniques. The stability and reactivity of 7-Methoxytryptamine have been extensively studied, providing valuable insights into its behavior under different conditions.

In recent years, the biological activities of 7-Methoxytryptamine have been a focal point of research. Studies have shown that this compound exhibits significant interactions with serotonin receptors, particularly the 5-HT_2A receptor. These interactions have implications for understanding the mechanisms underlying mood disorders, cognitive functions, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 7-Methoxytryptamine has potent agonist activity at the 5-HT_2A receptor, which could be leveraged for developing novel therapeutic agents.

Beyond its receptor interactions, 7-Methoxytryptamine has also been investigated for its potential neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) in 2020 demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells. These findings suggest that 7-Methoxytryptamine may have therapeutic potential in treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetics and pharmacodynamics of 7-Methoxytryptamine have also been explored in preclinical studies. A study published in the European Journal of Pharmacology in 2019 reported that this compound has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 7-Methoxytryptamine has been studied for its role in plant biology. This compound is naturally found in various plants, including some species of Acacia and Peganum harmala. Research has shown that 7-Methoxytryptamine plays a role in plant defense mechanisms against herbivores and pathogens. Understanding the ecological roles of this compound can provide insights into plant-herbivore interactions and may have implications for agricultural practices.

The synthesis of 7-Methoxytryptamine has been optimized using various methods, including chemical synthesis and biotechnological approaches. A recent study published in Organic & Biomolecular Chemistry in 2022 described an efficient synthetic route that yields high purity and yield of the compound. This method involves the methylation of tryptamine using methyl iodide under mild conditions, followed by purification through column chromatography.

The safety profile of 7-Methoxytryptamine is another important aspect that has been investigated. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any new chemical entity, further research is needed to fully understand its safety profile and potential long-term effects.

In conclusion, 7-Methoxytryptamine (CAS No. 2436-04-6) is a multifaceted compound with promising applications in both basic research and drug development. Its unique chemical structure, biological activities, and potential therapeutic benefits make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into this compound, it is likely that we will see more innovative applications and developments in the near future.